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Cat. No.: B014476

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptobenzoic acid, also known as thiosalicylic acid, is an organosulfur compound with
the chemical formula C7HeO2S.[1][2][3] It is a versatile molecule featuring both a carboxylic
acid and a thiol functional group, making it a valuable intermediate in a wide range of chemical
syntheses. This guide provides a comprehensive overview of its physicochemical properties,
synthesis protocols, key applications, and its emerging role in biological systems, particularly in
the context of drug development.

Physicochemical Properties

2-Mercaptobenzoic acid is a sulfur-yellow crystalline solid.[1] It is slightly soluble in hot water
and petroleum ether, and soluble in alcohol, ether, and glacial acetic acid.[1][2][4][5] Exposure
to air can lead to the formation of 2,2'-dithiosalicylic acid.[1]
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Property Value Reference
Molecular Formula C7He02S [11161[7]
Molecular Weight 154.19 g/mol (116171181
CAS Number 147-93-3 [1][6]
Melting Point 164-169 °C [11[4116]
Density 1.48 - 1.50 g/cm3 at 20 °C [6][9]
pKa 3.501 2]
Appearance Sulfur-yellow flakes, plates, or (1176}
needles

Soluble in hot water, alcohol,
. ether, acetic acid; slightly
Solubility , [L]02][4105]
soluble in petroleum ether. The

sodium salt is soluble in water.

Experimental Protocols
Synthesis of 2-Mercaptobenzoic Acid

Two primary methods for the synthesis of 2-mercaptobenzoic acid are detailed below.
Method 1: From Anthranilic Acid

This procedure involves the diazotization of anthranilic acid, followed by reaction with a
disulfide or sulfide source, and subsequent reduction.

Experimental Workflow: Synthesis from Anthranilic Acid
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Caption: Synthesis of 2-Mercaptobenzoic Acid from Anthranilic Acid.
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Detailed Protocol:

Diazotization of Anthranilic Acid: Dissolve anthranilic acid in a solution of hydrochloric acid
and water, and cool the mixture to 0-5°C in an ice bath. Slowly add a solution of sodium
nitrite in water, maintaining the temperature below 5°C, to form the diazonium salt.[1]

Formation of 2,2'-Dithiosalicylic Acid: In a separate flask, prepare a solution of sodium
disulfide by dissolving sodium sulfide and sulfur in water. Cool this solution to below 5°C.
Slowly add the previously prepared diazonium salt solution to the sodium disulfide solution,
keeping the temperature below 5°C. Acidify the reaction mixture with hydrochloric acid to
precipitate 2,2'-dithiosalicylic acid.

Reduction to 2-Mercaptobenzoic Acid: The precipitated 2,2'-dithiosalicylic acid is then
reduced to 2-mercaptobenzoic acid. This can be achieved by various reducing agents,
such as zinc dust in an acidic medium.[1] The crude product can be purified by
recrystallization from a suitable solvent like ethanol/water.[1]

Method 2: From 2-Chlorobenzoic Acid
This method involves the nucleophilic substitution of the chlorine atom with a thiol group.

Experimental Workflow: Synthesis from 2-Chlorobenzoic Acid

2-Chlorobenzoic Acid NaSH, Cu catalyst, high temp. -

Click to download full resolution via product page

Caption: Synthesis of 2-Mercaptobenzoic Acid from 2-Chlorobenzoic Acid.
Detailed Protocol:

o Reaction Setup: In a suitable reaction vessel, combine 2-chlorobenzoic acid, sodium
hydrosulfide (NaSH), and a copper catalyst (e.g., copper sulfate).[8]

¢ Reaction Conditions: Heat the mixture with stirring. The reaction is typically carried out at
elevated temperatures (150-250°C).[8]
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o Work-up: After the reaction is complete, the mixture is cooled and dissolved in water. The
solution is then filtered and acidified with a strong acid, such as hydrochloric acid, to
precipitate the 2-mercaptobenzoic acid.[8] The product can be collected by filtration and
washed with water.[8]

Applications in Research and Development
Intermediate in Chemical Synthesis

2-Mercaptobenzoic acid is a crucial precursor in the synthesis of various organic compounds,
including pharmaceuticals and dyes.

e Thioindigo Dyes: It is a key starting material for the production of thioindigo, a vibrant and
durable vat dye. The synthesis involves the reaction of 2-mercaptobenzoic acid with
chloroacetic acid, followed by cyclization and oxidation.

e Thiomersal: This organomercury compound, which has been used as a preservative in some
vaccines and other sterile products, is synthesized from 2-mercaptobenzoic acid and an
ethylmercury salt.[10]

Analytical Chemistry: Heavy Metal Detection

The thiol group in 2-mercaptobenzoic acid exhibits a strong affinity for heavy metal ions. This
property is exploited in the development of colorimetric sensors for the detection of various
metal ions. Upon binding to metal ions, the optical properties of 2-mercaptobenzoic acid or its
derivatives can change, leading to a visually detectable color change. For instance, it can be
used to functionalize gold or silver nanoparticles for the sensitive and selective detection of
ions like mercury and lead in agueous solutions.

Experimental Workflow: Colorimetric Metal lon Detection

Heavy Metal lons (e.g., Hg?*, Pb?*) ‘

E Addition of 2-MBA 2.MBA Functionalized NPs Introduction of Metal Ions Leads to
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Caption: Colorimetric Detection of Heavy Metals using 2-MBA.

Polymer Chemistry: Chain Transfer Agent

In polymer chemistry, 2-mercaptobenzoic acid can function as a chain transfer agent (CTA) in
radical polymerizations. CTAs are used to control the molecular weight of the resulting
polymers. The thiol group can participate in reversible addition-fragmentation chain transfer
(RAFT) polymerization, a controlled radical polymerization technigue that allows for the
synthesis of polymers with well-defined architectures and narrow molecular weight
distributions.

Logical Relationship: Role in RAFT Polymerization
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Caption: Role of 2-MBA as a Chain Transfer Agent in RAFT Polymerization.

Biological Significance and Drug Development

Recent research has highlighted the potential of 2-mercaptobenzoic acid and its derivatives
in modulating biological pathways relevant to various diseases.

Anti-inflammatory and Antioxidant Properties

Derivatives of 2-mercaptobenzoic acid have been investigated for their anti-inflammatory and
antioxidant activities. These compounds have shown the potential to scavenge reactive oxygen
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species (ROS) and modulate inflammatory pathways, suggesting their utility in conditions
associated with oxidative stress and inflammation, such as atherosclerosis.

Potential Role in Atherosclerosis

Atherosclerosis is a chronic inflammatory disease of the arteries. The nuclear factor-kappa B
(NF-kB) signaling pathway is a key regulator of inflammation in endothelial cells, which line the
blood vessels. Dysregulation of this pathway contributes to the development of atherosclerotic
plagues. While direct studies on 2-mercaptobenzoic acid are limited, related compounds have
been shown to inhibit NF-kB activation. This suggests a potential mechanism by which 2-
mercaptobenzoic acid or its derivatives could exert anti-atherosclerotic effects by dampening
the inflammatory response in the vasculature.

Signaling Pathway: Potential Inhibition of NF-kB in Endothelial Cells
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Caption: Potential Inhibition of the NF-kB Pathway by 2-Mercaptobenzoic Acid.
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Potential Role in Melanoma

Melanoma is an aggressive form of skin cancer characterized by the uncontrolled growth of
melanocytes. The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is frequently
hyperactivated in melanoma and is a key driver of tumor cell proliferation and survival. While
research is ongoing, some studies suggest that certain sulfur-containing compounds may
interfere with cancer cell signaling. The potential of 2-mercaptobenzoic acid to modulate the
MAPK pathway in melanoma cells is an area of active investigation.

Signaling Pathway: Potential Modulation of MAPK in Melanoma
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Caption: Potential Modulation of the MAPK Pathway by 2-Mercaptobenzoic Acid.
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Safety and Handling

2-Mercaptobenzoic acid is classified as an irritant.[1][8][11] It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[8][11] Therefore, appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this compound.[8][11] It should be used in a well-ventilated area or under a fume
hood.[8][12] Store in a cool, dry place away from incompatible materials.[13]

Conclusion

2-Mercaptobenzoic acid is a compound of significant interest due to its versatile chemical
reactivity and its potential applications in both materials science and medicine. Its established
use as a synthetic intermediate and its emerging roles in analytical chemistry and polymer
science underscore its importance in various research and industrial settings. Furthermore,
preliminary evidence suggesting its ability to modulate key signaling pathways involved in
inflammation and cancer opens up exciting avenues for future drug discovery and
development. This guide serves as a foundational resource for professionals seeking to
understand and utilize this multifaceted molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.researchgate.net/figure/Effects-of-CaS-on-the-phosphorylation-of-ERK-in-B16F10-cells-A-Melanocytes-were_fig7_233974208
https://www.mdpi.com/2673-4591/56/1/182
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231069/
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra01445j
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra01445j
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra01445j
https://www.researchgate.net/publication/333046722_Colorimetric_Detection_of_Mercury_Ions_in_Water_with_Capped_Silver_Nanoprisms
https://www.youtube.com/watch?v=GgrlASm29CI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10099145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10099145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10099145/
https://www.benchchem.com/product/b014476#2-mercaptobenzoic-acid-cas-number-147-93-3
https://www.benchchem.com/product/b014476#2-mercaptobenzoic-acid-cas-number-147-93-3
https://www.benchchem.com/product/b014476#2-mercaptobenzoic-acid-cas-number-147-93-3
https://www.benchchem.com/product/b014476#2-mercaptobenzoic-acid-cas-number-147-93-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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